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Abstract
Potassium Cocoyl Glycinate is a mild, anionic surfactant derived from coconut oil and the

amino acid glycine.[1][2][3][4] Its exceptional foaming capabilities, gentle cleansing action, and

favorable safety profile have led to its widespread use in a variety of personal care and

cosmetic formulations.[1][2][5] This technical guide provides a comprehensive overview of the

core physicochemical properties of Potassium Cocoyl Glycinate, offering valuable data for

researchers, scientists, and professionals involved in drug development and formulation. The

guide includes detailed experimental protocols for key characterization methods and visual

representations of its synthesis and a critical experimental workflow.

Chemical Identity and Synthesis
Potassium Cocoyl Glycinate is the potassium salt of the amide of coconut acid and glycine.

[1] It is part of a class of N-acyl amino acid surfactants, which are known for their mildness and

excellent surface-active properties.

Chemical Structure
The generalized chemical structure of Potassium Cocoyl Glycinate is depicted below. The

"cocoyl" group (R-CO) represents a mixture of fatty acid chains derived from coconut oil, with

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12080096?utm_src=pdf-interest
https://www.benchchem.com/product/b12080096?utm_src=pdf-body
https://eureka.patsnap.com/topic-patents-potassium-cocoyl-glycinate
https://publications.lib.chalmers.se/records/fulltext/155389.pdf
https://www.specialchem.com/cosmetics/inci-ingredients/potassium-cocoyl-glycinate
https://www.researchgate.net/publication/380053617_Study_on_the_aggregation_nature_of_sodium_cocoyl_glycinate_and_sodium_hyaluronate_mixture_in_aqueous_and_NaCl_solutions
https://eureka.patsnap.com/topic-patents-potassium-cocoyl-glycinate
https://publications.lib.chalmers.se/records/fulltext/155389.pdf
https://www.ulprospector.com/en/na/PersonalCare/Detail/117398/7803541/Potassium-Cocoyl-Glycinate
https://www.benchchem.com/product/b12080096?utm_src=pdf-body
https://www.benchchem.com/product/b12080096?utm_src=pdf-body
https://eureka.patsnap.com/topic-patents-potassium-cocoyl-glycinate
https://www.benchchem.com/product/b12080096?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12080096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


lauric acid (C12) being a primary component.

General Chemical Structure of Potassium Cocoyl Glycinate

General Chemical Structure of Potassium Cocoyl Glycinate
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Figure 1: General Chemical Structure of Potassium Cocoyl Glycinate.

Synthesis
Potassium Cocoyl Glycinate is typically synthesized via the Schotten-Baumann reaction.[6]

This process involves the acylation of glycine with coconut fatty acid chloride, followed by

neutralization with potassium hydroxide.[1][3]
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Synthesis of Potassium Cocoyl Glycinate
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Figure 2: Synthesis of Potassium Cocoyl Glycinate.

Physicochemical Properties
The physicochemical properties of Potassium Cocoyl Glycinate contribute to its functionality

as a surfactant in various applications. The following tables summarize the key quantitative

data available from commercial sources. It is important to note that many of these values are

presented as ranges, reflecting the variability in commercial preparations.

General Properties
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Property Value Reference(s)

INCI Name Potassium Cocoyl Glycinate [7]

CAS Number 301341-58-2 [7]

Molecular Formula

(representative)

C₁₄H₂₈KNO₃ (for Lauroyl

Glycinate)
N/A

Molecular Weight

(representative)

~293.48 g/mol (for Lauroyl

Glycinate)
N/A

Appearance
Colorless to light yellow liquid

or powder
[7]

Active Matter 30% ± 1% (liquid form) [7]

Solution Properties
Property Value Reference(s)

Solubility Readily soluble in water. [8]

pH (10% aqueous solution) 6.0 - 8.0 or 9.0 - 11.0 [7]

Density (23°C) 1.17 g/cm³ [9]

Viscosity
Varies with concentration and

grade
N/A

Surface-Active Properties
Property Value Reference(s)

Surface Tension (1 g/L solution

at 20°C)
36.4 mN/m [9]

Critical Micelle Concentration

(CMC)

Data for the sodium salt

(Sodium Cocoyl Glycinate) is

reported as 1.690 g/L at 25°C.

[4]

N/A
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Experimental Protocols
This section details the methodologies for determining some of the key physicochemical

properties of Potassium Cocoyl Glycinate. These protocols are based on standard industry

and regulatory methods.

Determination of pH (Aqueous Solution)
Principle: The pH of a 10% aqueous solution of Potassium Cocoyl Glycinate is measured

using a calibrated pH meter.

Apparatus:

pH meter with a glass electrode

Magnetic stirrer and stir bar

Beakers

Volumetric flasks

Analytical balance

Procedure:

Prepare a 10% (w/w) solution of Potassium Cocoyl Glycinate in deionized water.

Calibrate the pH meter using standard buffer solutions at pH 4.0, 7.0, and 10.0.

Place the Potassium Cocoyl Glycinate solution in a beaker with a magnetic stir bar and stir

gently.

Immerse the calibrated pH electrode into the solution.

Record the stable pH reading.

Determination of Surface Tension
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Principle: The surface tension of an aqueous solution of Potassium Cocoyl Glycinate is

measured using a tensiometer. The Du Noüy ring method or the Wilhelmy plate method are

commonly employed.

Apparatus:

Tensiometer (e.g., Du Noüy ring or Wilhelmy plate type)

Glass vessel

Analytical balance

Volumetric flasks

Procedure (Du Noüy Ring Method):

Prepare a series of aqueous solutions of Potassium Cocoyl Glycinate at various

concentrations.

Calibrate the tensiometer according to the manufacturer's instructions.

Place a solution in the glass vessel.

Immerse the platinum-iridium ring into the solution.

Slowly raise the ring through the liquid-air interface.

Record the force required to detach the ring from the surface.

Calculate the surface tension based on the measured force and the ring's dimensions.

Determination of Critical Micelle Concentration (CMC)
Principle: The CMC is the concentration at which surfactant molecules begin to form micelles. It

is determined by measuring a physical property of the surfactant solution (e.g., surface tension,

conductivity, or light scattering) as a function of concentration. A sharp change in the slope of

the plotted data indicates the CMC.

Experimental Workflow (Surface Tension Method):
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Workflow for CMC Determination by Surface Tension

Preparation

Measurement

Data Analysis

Prepare a series of surfactant solutions of varying concentrations

Measure the surface tension of each solution using a tensiometer

Plot surface tension vs. log of concentration

Identify the inflection point where the slope changes abruptly

The concentration at the inflection point is the CMC
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Figure 3: Workflow for CMC Determination by Surface Tension.

Performance and Applications
Potassium Cocoyl Glycinate is valued for its excellent foaming properties, producing a rich

and creamy lather.[2][5] Its mildness makes it suitable for a wide range of personal care

products, including:

Facial cleansers[2]

Body washes[2]
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Shampoos[2]

Baby care products[2]

Shaving creams[2]

Its compatibility with other surfactants allows for the formulation of sophisticated cleansing

systems with enhanced mildness and performance.

Safety and Regulatory Information
Potassium Cocoyl Glycinate is considered to be a mild and gentle surfactant with a low

potential for skin irritation.[7] It is readily biodegradable, which is a favorable characteristic from

an environmental perspective.

Conclusion
Potassium Cocoyl Glycinate is a versatile and high-performing anionic surfactant with a well-

established safety and mildness profile. Its physicochemical properties, particularly its excellent

foaming and cleansing capabilities, make it a valuable ingredient in the formulation of a wide

array of personal care and cosmetic products. This technical guide provides a foundational

understanding of its key characteristics and the methodologies used to evaluate them, serving

as a valuable resource for formulation scientists and researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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